Cas no 1903540-94-2 (1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane)

• Product Name: 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
• CAS No: 1903540-94-2
• MF: C₁₄H₁₆Cl₂N₄O₄S₂
• MW: 439.337238311768
• CID: 5956765
• PubChem ID: 92113835
• Update Time: 2025-11-01

1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane
• 1-(2,5-dichlorophenyl)sulfonyl-4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane
• 1-((1H-imidazol-4-yl)sulfonyl)-4-((2,5-dichlorophenyl)sulfonyl)-1,4-diazepane
• F6512-6758
• 1903540-94-2
• AKOS025375383

• Inchi： 1S/C14H16Cl2N4O4S2/c15-11-2-3-12(16)13(8-11)25(21,22)19-4-1-5-20(7-6-19)26(23,24)14-9-17-10-18-14/h2-3,8-10H,1,4-7H2,(H,17,18)
• InChI Key： UNYPSTDCIKLEHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N1CCCN(CC1)S(C1=CN=CN1)(=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 437.9990027g/mol
• Monoisotopic Mass: 437.9990027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane

Introduction to 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1903540-94-2)

1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane (CAS No. 1903540-94-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate sulfonamide and diazepane moieties, which contribute to its unique chemical properties and potential biological activities. The presence of both 2,5-dichlorobenzenesulfonyl and 1H-imidazole-4-sulfonyl functional groups suggests a high degree of structural complexity, making it an intriguing candidate for further exploration in drug discovery and development.

The synthesis of 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the diazepane ring, a well-known pharmacophore in medicinal chemistry, enhances the compound's potential to interact with biological targets such as enzymes and receptors. This structural motif is particularly valuable in the design of molecules with therapeutic effects on neurological disorders, cardiovascular diseases, and other conditions where modulating protein-protein interactions is crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane and various biological targets. These studies have highlighted its potential as a scaffold for developing novel inhibitors targeting kinases and other enzymes involved in cancer metabolism. The sulfonamide groups in the molecule are particularly noteworthy for their ability to form hydrogen bonds with polar residues in protein active sites, thereby enhancing binding specificity.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties. For instance, modifications to the diazepane core have been shown to modulate the activity of GABA receptors, which are implicated in anxiety disorders and epilepsy. Additionally, the 2,5-dichlorobenzenesulfonyl moiety has been found to influence the compound's solubility and bioavailability, making it more suitable for oral administration. These findings underscore the importance of structural optimization in enhancing the therapeutic efficacy of such molecules.

The role of sulfonamides as bioisosteres has been extensively studied in drug design. In the context of 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane, these functional groups not only contribute to the compound's hydrophilicity but also serve as anchors for further derivatization. This flexibility allows chemists to fine-tune the pharmacokinetic properties of the molecule while maintaining its biological activity. Such adaptability is crucial for developing drugs that can be tailored to specific therapeutic needs.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane exemplifies this trend by integrating multiple pharmacophoric elements into a single framework. Preliminary studies suggest that this compound may exhibit dual activity by interacting with both enzymatic and non-enzymatic targets. Such dual-action molecules are particularly attractive for treating complex diseases where modulating multiple pathways is necessary.

The chemical stability of 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane has been evaluated under various conditions to assess its suitability for industrial-scale production. Results indicate that the compound remains stable under standard storage conditions but may degrade under extreme pH or temperature regimes. This information is critical for formulating effective drug delivery systems that can maintain the integrity of the active ingredient throughout its shelf life.

Environmental considerations have also been taken into account during the development of this compound. Efforts have been made to minimize waste generation during synthesis through green chemistry principles such as catalytic processes and solvent recovery systems. These practices align with global initiatives aimed at reducing the environmental footprint of pharmaceutical manufacturing while maintaining high standards of product quality.

The future prospects for 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane are promising given its unique structural features and potential therapeutic applications. Ongoing clinical trials are exploring its efficacy in treating inflammatory diseases by modulating immune responses through interaction with cytokine receptors. Additionally, preclinical studies are investigating its role in neuroprotection against oxidative stress-induced neuronal damage.

In conclusion, 1-(2,5-dichlorobenzenesulfonyl)-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane represents a significant advancement in pharmaceutical chemistry with broad implications for human health. Its complex structure offers a rich foundation for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs worldwide.